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Compound of Interest

Compound Name: Galvinoxyl, free radical

Cat. No.: B107594

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals working with Galvinoxyl, a stable free radical. The following
procedural guidance is designed to ensure the safe handling, storage, and disposal of this
compound in a laboratory setting.

Hazard Identification and Overview

Galvinoxyl is a commercially available and stable free radical often used as a radical scavenger
in research.[1][2][3] While it is noted for its stability, even in the presence of oxygen, it is crucial
to handle it with appropriate safety precautions.[1] According to safety data sheets, Galvinoxyl
IS not classified as a hazardous substance under the 2012 OSHA Hazard Communication
Standard (29 CFR 1910.1200) or Regulation (EC) No 1272/2008.[4][5] However, as with any
chemical, unnecessary exposure should be avoided.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment to be used
when handling Galvinoxyl.[6] Adherence to these recommendations is crucial to minimize
exposure and ensure personal safety in the laboratory.[7][8][9]
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Specifications and Best

Protection Area Required PPE ]
Practices
Must comply with OSHA's 29
CFR 1910.133 or European
Safety glasses with side Standard EN166. A face shield

Eye and Face Protection _
shields or goggles may be necessary for

operations with a higher risk of
splashing.[4][7][10]

Nitrile rubber, neoprene,
natural rubber, or PVC gloves
are recommended.[11] Always
inspect gloves for tears or

Hand Protection Protective gloves holes before use and remove
them before leaving the
laboratory or handling personal
items like phones or
keyboards.[7]

Alab coat or long-sleeved

clothing should be worn at all

Body Protection Laboratory coat ) ]
times to protect the skin from
potential splashes.[8][11]
A dust respirator should be
used if dust or aerosols are
) ) ) generated.[5] All handling of
Respiratory Protection Dust respirator

the solid should be performed
in a well-ventilated area or

under a local exhaust hood.[5]

Safe Handling and Operational Plan

1. Preparation and Handling:

¢ Always handle Galvinoxyl in a well-ventilated area or within a chemical fume hood to prevent
the dispersion of dust.[5]
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e Ensure that an eyewash station and safety shower are readily accessible.

e Avoid direct contact with skin, eyes, and clothing.[4][5]

e Prevent dust formation during handling and weighing.[4][11]

e Wash hands thoroughly after handling the compound, even if gloves were worn.[5]

2. Storage and Incompatibility:

o Store Galvinoxyl in a tightly closed container in a dry, cool, and well-ventilated area.[4][5]
o Refrigerated storage is recommended.[4][11]

e Some sources recommend storing under an inert gas.[5]

» Galvinoxyl is incompatible with oxidizing agents; store it separately from such materials.[4]
[11]

Spill, Waste, and Disposal Plan

1. Accidental Release Measures:

 In the event of a spill, ensure the area is well-ventilated.

» Wear the appropriate personal protective equipment as outlined above.

o Carefully sweep up the solid material, avoiding dust generation, and place it into a suitable,
labeled container for disposal.[4][5][11]

2. Disposal:
e Dispose of Galvinoxyl waste in accordance with all federal, state, and local regulations.[5]

o One disposal option may involve dissolving the material in a combustible solvent and burning
it in a chemical incinerator equipped with an afterburner and scrubber.[5]

o Always consult with your institution's environmental health and safety department for specific
disposal guidelines.[12]
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First Aid Measures

In case of exposure, follow these first aid guidelines and seek medical attention if symptoms

persist.

Exposure Route

First Aid Procedure

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.[4]

Skin Contact

Wash off immediately with plenty of water for at
least 15 minutes. Remove and wash

contaminated clothing before reuse.

Move to fresh air. If you feel unwell, get medical

Inhalation . .

advice/attention.[5]

Clean mouth with water and drink plenty of
Ingestion water afterward. Get medical attention if

symptoms occur.[4][5]

Workflow for Safe Handling of Galvinoxyl
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Caption: Logical workflow for the safe handling of Galvinoxyl from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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